

# A Statistical Validation and Comparative Analysis of Ofloxacin and Flucloxacillin in Clinical Trials

**Author:** BenchChem Technical Support Team. **Date:** December 2025

## Compound of Interest

Compound Name: *Floxacrine*

Cat. No.: *B1672850*

[Get Quote](#)

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the clinical trial data for Ofloxacin and Flucloxacillin, two commonly prescribed antibiotics. As "**Floxacrine**" is not a recognized pharmaceutical agent, this analysis focuses on two similarly named and frequently utilized drugs, Ofloxacin, a fluoroquinolone, and Flucloxacillin, a penicillinase-resistant penicillin. The following sections present a statistical validation of their performance based on available clinical trial data, detailed experimental protocols, and a visualization of their mechanisms of action.

## Data Presentation: A Comparative Overview

The clinical efficacy of Ofloxacin and Flucloxacillin has been evaluated in numerous studies, primarily for the treatment of skin and soft tissue infections (SSTIs), respiratory tract infections, and urinary tract infections. While direct head-to-head trials are scarce, a comparative analysis can be drawn from their performance against other standard antibiotic therapies.

Table 1: Clinical Efficacy of Ofloxacin in Various Infections

| Indication                          | Comparator  | Ofloxacin Clinical Efficacy (Cure/Improvement) | Comparator Efficacy (Cure/Improvement) | Study Population (n) | Reference           |
|-------------------------------------|-------------|------------------------------------------------|----------------------------------------|----------------------|---------------------|
| Skin & Soft Tissue Infections       | Cephalexin  | 96.3% (85.2% cured, 11.1% improved)            | 98.5% (83.6% cured, 14.9% improved)    | 401                  | <a href="#">[1]</a> |
| Skin & Soft Tissue Infections       | Amoxicillin | 93.3% (14/15 patients)                         | 64.7% (11/17 patients)                 | 32                   | <a href="#">[2]</a> |
| Lower Respiratory Tract Infections  | -           | 91.8%                                          | -                                      | 667                  |                     |
| Upper Respiratory Tract Infections  | -           | 86.0%                                          | -                                      | 324                  |                     |
| Urinary Tract Infections            | -           | 93.9%                                          | -                                      | 445                  |                     |
| Complicated Urinary Tract Infection | Fleroxacin  | 80% (Cure rate)                                | 91% (Cure rate)                        | 65                   | <a href="#">[3]</a> |

Table 2: Clinical Efficacy of Flucloxacillin in Skin and Soft Tissue Infections

| Indication                    | Comparator                   | Flucloxacillin Clinical Efficacy (Cure/Improvement) | Comparator Efficacy (Cure/Improvement) | Study Population (n) | Reference           |
|-------------------------------|------------------------------|-----------------------------------------------------|----------------------------------------|----------------------|---------------------|
| Skin & Soft Tissue Infections | -                            | 88.5%                                               | -                                      | 235                  |                     |
| Limb Cellulitis               | Flucloxacillin + Clindamycin | 81% (Improvement at day 5)                          | 87% (Improvement at day 5)             | 410                  | <a href="#">[4]</a> |
| Staphylococcal Infection      | Fleroxacin-Rifampicin        | 75% (Cure rate, ITT)                                | 78% (Cure rate, ITT)                   | 127                  | <a href="#">[5]</a> |

Table 3: Adverse Events Profile

| Drug                                        | Common Adverse Events                                                     | Incidence in Clinical Trials                   | Reference |
|---------------------------------------------|---------------------------------------------------------------------------|------------------------------------------------|-----------|
| Ofloxacin                                   | Nausea, insomnia, headache, dizziness, diarrhea, vomiting, rash, pruritus | 1-3% for most common events                    |           |
| Drug-related adverse effects vs. Cephalexin | 7.9% vs. 4.8%                                                             |                                                |           |
| Flucloxacillin                              | Diarrhea, nausea, vomiting, abdominal pain                                | Diarrhea (with clindamycin): 22% vs 9% (alone) |           |
| Side effects in SSTI treatment              | 5.1%                                                                      |                                                |           |

## Experimental Protocols

## Ofloxacin Clinical Trial Methodology for Skin and Soft Tissue Infections (vs. Cephalexin)

- Study Design: A multicenter, randomized, controlled trial.
- Patient Population: Adult patients with acute, localized skin or soft tissue infections.
- Inclusion Criteria: Patients aged 18 years or older with clinical evidence of a skin or soft tissue infection.
- Exclusion Criteria: Known hypersensitivity to fluoroquinolones or cephalosporins, pregnancy, and nursing mothers.
- Intervention:
  - Ofloxacin Group: 300 mg orally twice daily.
  - Cephalexin Group: 500 mg orally twice daily.
- Primary Outcome Measures:
  - Clinical response: Assessed as cure, improvement, or failure.
  - Microbiological response: Eradication of the baseline pathogen.
- Statistical Analysis: Comparison of cure and improvement rates between the two treatment groups.

## Flucloxacillin Clinical Trial Methodology for Limb Cellulitis


- Study Design: A parallel, double-blinded, randomized controlled trial.
- Patient Population: Adult patients with unilateral limb cellulitis, recruited from emergency departments and general practice referrals in 20 hospitals in England.
- Inclusion Criteria: Adult patients with a diagnosis of unilateral limb cellulitis.

- **Exclusion Criteria:** Antibiotic treatment for more than 48 hours prior to enrollment, previous *Clostridium difficile* infection, known MRSA carriage, allergy to penicillin or clindamycin, and pre-existing diarrhea.
- **Intervention:**
  - **Flucloxacillin Alone Group:** Minimum of 500 mg four times per day for 5 days.
  - **Flucloxacillin with Clindamycin Group:** Flucloxacillin (as above) plus clindamycin 300 mg four times per day for 2 days.
- **Primary Outcome Measures:** Improvement at day 5, defined as being afebrile with either a reduction in affected skin surface temperature or a reduction in the circumference of the affected area.
- **Statistical Analysis:** Comparison of the proportion of patients meeting the primary outcome in each group.

## Mandatory Visualization


### Signaling Pathways and Mechanisms of Action


The distinct mechanisms of action of Ofloxacin and Flucloxacillin are critical to understanding their antibacterial activity and potential for resistance.



[Click to download full resolution via product page](#)

Ofloxacin's mechanism of action.





[Click to download full resolution via product page](#)



**Need Custom Synthesis?**

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## References

- 1. researchgate.net [researchgate.net]
- 2. A double-blind randomized study comparing ofloxacin and amoxicillin in treating infective episodes in bronchiectasis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. Fleroxacin versus ofloxacin in patients with complicated urinary tract infection: a controlled clinical study - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. bmjopen.bmj.com [bmjopen.bmj.com]
- 5. researchgate.net [researchgate.net]
- To cite this document: BenchChem. [A Statistical Validation and Comparative Analysis of Ofloxacin and Flucloxacillin in Clinical Trials]. BenchChem, [2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1672850#statistical-validation-of-floxacin-clinical-trial-data]

---

**Disclaimer & Data Validity:**

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [[Contact our Ph.D. Support Team for a compatibility check](#)]

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

# BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

## Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: [info@benchchem.com](mailto:info@benchchem.com)